Cas no 1417556-12-7 (5-Fluoro-4-methyl-3-pyridylAcetate)

• Product Name: 5-Fluoro-4-methyl-3-pyridylAcetate
• CAS No: 1417556-12-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD28363225
• CID: 4595735
• Update Time: 2025-11-01

5-Fluoro-4-methyl-3-pyridylAcetate Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methyl-3-pyridyl Acetate
• 3-Pyridinol, 5-fluoro-4-methyl-, 3-acetate
• 5-Fluoro-4-methyl-3-pyridylAcetate

• MDL： MFCD28363225
• Inchi： 1S/C8H8FNO2/c1-5-7(9)3-10-4-8(5)12-6(2)11/h3-4H,1-2H3
• InChI Key： QVAWAELNJILWMG-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(C)=C1OC(=O)C

Additional information on 5-Fluoro-4-methyl-3-pyridylAcetate

5-Fluoro-4-methyl-3-pyridyl Acetate: A Comprehensive Overview

The compound with CAS No 1417556-12-7, commonly referred to as 5-Fluoro-4-methyl-3-pyridyl Acetate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and its structure incorporates a fluorine atom at the 5-position, a methyl group at the 4-position, and an acetate group at the 3-position. The combination of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable compound for various applications.

5-Fluoro-4-methyl-3-pyridyl Acetate belongs to the broader category of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The introduction of fluorine at the 5-position is particularly interesting, as fluorinated compounds often exhibit enhanced stability and bioavailability compared to their non-fluorinated counterparts. This property has made fluorinated pyridine derivatives a focal point in medicinal chemistry research.

Recent studies have highlighted the potential of 5-Fluoro-4-methyl-3-pyridyl Acetate as a lead compound in the development of new pharmaceutical agents. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions such as zinc or copper has shown promise in modulating enzyme activity. Additionally, the methyl group at the 4-position contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes—a critical factor for drug delivery.

The synthesis of 5-Fluoro-4-methyl-3-pyridyl Acetate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps to introduce the fluorine and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements are particularly significant for scaling up production for industrial applications.

In terms of biological activity, 5-Fluoro-4-methyl-3-pyridyl Acetate has demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that this compound can inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and have been targeted for cancer therapy. The acetate group plays a crucial role in this activity by serving as a binding motif for HDACs.

Beyond its pharmacological applications, 5-Fluoro-4-methyl-3-pyridyl Acetate has also found use in agrochemicals as a precursor for herbicides and insecticides. Its ability to interfere with key metabolic pathways in pests makes it a valuable component in crop protection formulations. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

From a structural standpoint, the molecule's aromaticity contributes significantly to its stability and reactivity. The pyridine ring's electron-withdrawing effects are modulated by the substituents at positions 3, 4, and 5, creating a dynamic interplay between electronic effects and steric hindrance. This balance is crucial for determining the compound's reactivity in both chemical reactions and biological systems.

In conclusion, 5-Fluoro-4-methyl-3-pyridyl Acetate is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and pharmacology.